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Compound of Interest

Compound Name: 2-Aminobiphenyl hydrochloride

Cat. No.: B1276960

An In-depth Technical Guide to 2-Aminobiphenyl
Hydrochloride

This technical guide serves as a comprehensive resource for researchers, scientists, and
professionals in drug development on the safe handling, physicochemical properties, and
toxicological profile of 2-Aminobiphenyl hydrochloride.

Chemical Identification

Identifier Value

Chemical Name 2-Aminobiphenyl hydrochloride
2-Biphenylamine hydrochloride, [1,1'-

Synonyms ) ) )
Biphenyl]-2-amine, hydrochloride

CAS Number 2185-92-4[1][2][3]

Molecular Formula C12H12CIN[1][3]

Molecular Weight 205.68 g/mol [1][3]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2-Aminobiphenyl
and its hydrochloride salt. Data for the free base (2-Aminobiphenyl, CAS: 90-41-5) is often
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reported and is included for reference.

Property Value Source

Pale yellow crystals or off-
Appearance ] ) PubChem|[3]
white chunky solid.[3]

197 °C (decomposes) for
Melting Point hydrochloride salt.[3] 47-50 °C PubChem([3], Sigma-Aldrich[4]

for free base.[4]

Boiling Point 299 °C (for free base).[4][5] PubChem[5], Sigma-Aldrich[4]

Soluble in water (as
Solubility hydrochloride salt). Insoluble in  NOAA[2], Sigma-Aldrich[4]

water (for free base).[2][4]

Vapor Density 5.8 (vs air) for free base.[4] Sigma-Aldrich[4]
] 153 °C (closed cup) for free ) )
Flash Point Sigma-Aldrich[4]
base.[4]

Safety and Hazard Information

2-Aminobiphenyl hydrochloride is a hazardous substance and requires careful handling. The
following tables outline its hazard classification and toxicological data.

GHS Hazard Classification

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[6]

Acute Toxicity, Oral 4
[71[8]

H351: Suspected of causing

Carcinogenicity 2 [6][71[8]
cancer.

Hazardous to the Aquatic o
_ H412: Harmful to aquatic life
Environment, Long-Term 3 ) ]
with long lasting effects.[6][7]
Hazard
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Toxicological Data

Test Species Route Value
LD50 Rat Oral 2340 mg/kgl[8]
LD50 Rabbit Oral 1020 mg/kg

Experimental Protocols

Detailed methodologies for key experiments and procedures involving 2-Aminobiphenyl
hydrochloride are crucial for safety and reproducibility.

Safe Handling and Storage Protocol

This protocol outlines the essential steps for safely handling and storing 2-Aminobiphenyl
hydrochloride in a laboratory setting.

» Engineering Controls: Always handle this compound within a certified chemical fume hood to
avoid inhalation of dust or vapors. Ensure that eyewash stations and safety showers are
readily accessible.[9]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.g., nitrile rubber), and safety goggles with side shields.[4][6] For
operations that may generate dust, a NIOSH-approved respirator is recommended.

« Handling: Avoid direct contact with the skin and eyes.[6] Do not eat, drink, or smoke in the
handling area.[6][7] Wash hands thoroughly after handling.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep
away from incompatible materials such as strong oxidizing agents.[9] The substance should
be stored locked up.[6]

Emergency Spill Response Protocol
In the event of a spill, the following procedures should be followed:

o Evacuate: Immediately evacuate the area and restrict access.
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o Ventilate: Ensure the area is well-ventilated.

o Containment (Minor Spill): For small spills, dampen the solid material with 60-70% ethanol to
minimize dust generation.[5] Carefully sweep or vacuum the material and place it into a
sealed, labeled container for disposal.[5][6]

o Containment (Major Spill): For large spills, alert the institution's emergency response team.

[6]
o Decontamination: Clean the spill area thoroughly with a soap and water solution.[3]
o Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[6]
Ames Test for Mutagenicity (General Methodology)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

» Bacterial Strains: Use several strains of Salmonella typhimurium that are auxotrophic for
histidine (i.e., they cannot synthesize it).

o Metabolic Activation: The test is performed with and without a fraction of rat liver
homogenate (S9 mix) to simulate metabolic activation in mammals.

o Exposure: The bacterial strains are exposed to various concentrations of 2-Aminobiphenyl
hydrochloride on a petri dish with a minimal amount of histidine.

e Incubation: The plates are incubated for 48-72 hours.

» Evaluation: A positive result is indicated by a significant, dose-dependent increase in the
number of revertant colonies (colonies that have mutated back to being able to synthesize
histidine) compared to the control plates. This suggests that the substance is a mutagen.

Diagrams and Visualizations

Logical Workflow for Safe Handling of 2-Aminobiphenyl Hydrochloride
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Caption: A stepwise workflow for the safe handling of 2-Aminobiphenyl hydrochloride in the
laboratory.

Emergency Response Logic for Accidental Exposure

action
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Inhalation Skin Contact Eye Contact

Ingestion

Rinse Mouth.
Do NOT Induce Vomiting.
Seek Immediate Medical Attention.

Move to Fresh Air.
Seek Immediate Medical Attention.

Remove Contaminated Clothing.
Flush Skin with Water for 15 min.

Rinse Eyes with Water for 15 min.
Seek Medical Attention.
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Caption: Decision-making workflow for first aid response to accidental exposure to 2-
Aminobiphenyl HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2185-92-4|2-Aminobiphenyl Hydrochloride|BLD Pharm [bldpharm.com]

2. 2-BIPHENYLAMINE HYDROCHLORIDE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

o 3. 2-Biphenylamine hydrochloride | C12H12CIN | CID 5284347 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 2-Aminobiphenyl 97 90-41-5 [sigmaaldrich.com]

. 2-Aminobiphenyl | C12H11N | CID 7015 - PubChem [pubchem.ncbi.nlm.nih.gov]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. 2-Aminobiphenyl | 90-41-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

. agilent.com [agilent.com]

°
(] (o] ~ » ol iy

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [2-Aminobiphenyl hydrochloride CAS number and safety
data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276960#2-aminobiphenyl-hydrochloride-cas-
number-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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